Cas no 2228224-35-7 (1,1,1-trifluoro-3-(4-fluoro-3-methylphenyl)propan-2-one)

• Product Name: 1,1,1-trifluoro-3-(4-fluoro-3-methylphenyl)propan-2-one
• CAS No: 2228224-35-7
• MF: C₁₀H₈F₄O
• MW: 220.163537025452
• CID: 6283663
• PubChem ID: 165650776
• Update Time: 2025-05-22

1,1,1-trifluoro-3-(4-fluoro-3-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(4-fluoro-3-methylphenyl)propan-2-one
• 2228224-35-7
• EN300-1949753

• Inchi： 1S/C10H8F4O/c1-6-4-7(2-3-8(6)11)5-9(15)10(12,13)14/h2-4H,5H2,1H3
• InChI Key： JHJSIAZNUNSIDG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)CC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 220.05112752g/mol
• Monoisotopic Mass: 220.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 1,1,1-trifluoro-3-(4-fluoro-3-methylphenyl)propan-2-one

Comprehensive Introduction to 1,1,1-Trifluoro-3-(4-fluoro-3-methylphenyl)propan-2-one (CAS No. 2228224-35-7)

1,1,1-Trifluoro-3-(4-fluoro-3-methylphenyl)propan-2-one (CAS No. 2228224-35-7) is a fluorinated aromatic ketone compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of multiple fluorine atoms and a methyl-substituted phenyl ring makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators, given its ability to influence metabolic stability and binding affinity.

In recent years, the demand for fluorinated compounds like 1,1,1-trifluoro-3-(4-fluoro-3-methylphenyl)propan-2-one has surged, driven by their applications in precision medicine and sustainable agriculture. Fluorine incorporation often enhances lipophilicity and bioavailability, making this compound a hotspot for structure-activity relationship (SAR) studies. A growing trend in AI-driven molecular design has further accelerated its exploration, with computational models predicting its utility in targeted therapies for chronic diseases.

The synthesis of CAS No. 2228224-35-7 typically involves multi-step organic reactions, including Friedel-Crafts acylation and halogen exchange processes. Its purity and stability are critical for downstream applications, prompting advancements in analytical techniques such as HPLC and LC-MS for quality control. Environmental considerations also play a role, with green chemistry principles being applied to reduce waste in its production.

From a commercial perspective, 1,1,1-trifluoro-3-(4-fluoro-3-methylphenyl)propan-2-one is often sought after by contract research organizations (CROs) and custom synthesis providers. Its niche applications align with the rising interest in personalized therapeutics and crop protection agents. Regulatory compliance, such as REACH and FDA guidelines, ensures its safe handling and usage in industrial settings.

Future research directions may focus on optimizing the compound’s scalability and cost-efficiency, addressing challenges like regioselectivity in fluorination reactions. Collaborative efforts between academia and industry could unlock its full potential, particularly in next-generation drug formulations and smart agrochemicals. As the scientific community continues to decode its mechanistic insights, CAS No. 2228224-35-7 remains a compelling subject for innovation.